Cas no 63809-03-0 ([1,1':4',1''-Terphenyl]-4-carboxylic acid, 4''-pentyl-)

[1,1':4',1''-Terphenyl]-4-carboxylic acid, 4''-pentyl- structure
63809-03-0 structure
Product Name:[1,1':4',1''-Terphenyl]-4-carboxylic acid, 4''-pentyl-
CAS No:63809-03-0
MF:C24H24O2
MW:344.446166992188
CID:1659475
Update Time:2024-09-12

[1,1':4',1''-Terphenyl]-4-carboxylic acid, 4''-pentyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1':4',1''-Terphenyl]-4-carboxylic acid, 4''-pentyl-
    • [1,1':4',1''-Terphenyl]-4-carboxylic acid, 4''-pentyl- (9CI)
    • Inchi: 1S/C24H24O2/c1-2-3-4-5-18-6-8-19(9-7-18)20-10-12-21(13-11-20)22-14-16-23(17-15-22)24(25)26/h6-17H,2-5H2,1H3,(H,25,26)
    • InChI Key: OANUUGLFICTDAJ-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(C3=CC=C(CCCCC)C=C3)C=C2)=CC=C(C(O)=O)C=C1

Computed Properties

  • Exact Mass: 344.17772

Experimental Properties

  • Density: 1.093±0.06 g/cm3(Predicted)
  • Boiling Point: 536.9±39.0 °C(Predicted)
  • PSA: 37.3
  • pka: 4.21±0.10(Predicted)
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